Cas no 2228745-01-3 (1-methyl-5-2-(propan-2-yl)phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-2-(propan-2-yl)phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228745-01-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5939098
• PubChem ID: 165674787
• Update Time: 2025-05-25

1-methyl-5-2-(propan-2-yl)phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-2-(propan-2-yl)phenyl-1H-pyrazole-4-carboxylic acid
• EN300-1751249
• 1-methyl-5-[2-(propan-2-yl)phenyl]-1H-pyrazole-4-carboxylic acid
• 2228745-01-3

• Inchi： 1S/C14H16N2O2/c1-9(2)10-6-4-5-7-11(10)13-12(14(17)18)8-15-16(13)3/h4-9H,1-3H3,(H,17,18)
• InChI Key： OCWGZIHLPGBDRM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-5-2-(propan-2-yl)phenyl-1H-pyrazole-4-carboxylic acid

1-Methyl-5-(2-(Propan-2-yl)Phenyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-methyl-5-(2-(propan-2-yl)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228745-01-3) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule combines a pyrazole ring system with a methyl group and a substituted phenyl moiety, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The pyrazole ring in this compound serves as a scaffold for various functional groups, enabling interactions with biological targets such as enzymes and receptors. The substituted phenyl group at the 5-position of the pyrazole ring introduces additional electronic and steric effects, which can modulate the compound's bioactivity and pharmacokinetic properties.

One of the key features of 1-methyl-5-(2-(propan-2-yl)phenyl)-1H-pyrazole-4-carboxylic acid is its carboxylic acid functionality at the 4-position of the pyrazole ring. This group can participate in hydrogen bonding, which is crucial for binding to biological targets. Additionally, the methyl group at the 1-position of the pyrazole ring contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically involves the formation of the pyrazole ring followed by functionalization at specific positions. Researchers have also explored various substitution patterns on the phenyl ring to optimize the compound's bioactivity and selectivity.

In terms of biological activity, 1-methyl-5-(2-(propan-2-yl)phenyl)-1H-pyrazole-4-carboxylic acid has shown promising results in preliminary assays targeting inflammatory pathways. The compound exhibits potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that this compound could be a valuable lead for developing novel anti-inflammatory drugs.

Moreover, studies have indicated that this compound may possess antifungal properties, particularly against pathogenic fungi such as *Candida albicans*. The mechanism of action appears to involve disruption of fungal cell membrane integrity and inhibition of essential enzymatic pathways. These observations highlight the potential of this compound in combating fungal infections, which remain a significant global health challenge.

Another area of interest is the exploration of 1-methyl-5-(2-(propan-2-yl)phenyl)-1H-pyrazole-4-carboxylic acid as a potential anticancer agent. Initial cytotoxicity assays have demonstrated selective inhibition of cancer cell proliferation without significantly affecting normal cells. This selectivity suggests that the compound may target specific molecular pathways involved in cancer progression, making it a promising candidate for further investigation.

The structural versatility of this compound also makes it an attractive candidate for agrochemical applications. Pyrazole derivatives are widely used as fungicides and insecticides due to their ability to inhibit key enzymes involved in pest metabolism. The substituted phenyl group in this compound may enhance its stability and efficacy when applied in agricultural settings.

In conclusion, 1-methyl-5-(2-(propan-2-yl)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228745-01-3) represents a versatile and biologically active compound with potential applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and functional groups provide a foundation for further research aimed at optimizing its bioactivity and expanding its utility in various industries.